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Compound of Interest

Compound Name: Parlar 26

Cat. No.: B1253220

For the attention of researchers, scientists, and drug development professionals, this in-depth
technical guide provides a comprehensive overview of the environmental fate and transport of
Parlar 26, a prominent and bioaccumulative congener of the complex pesticide mixture,
toxaphene.

Parlar 26, an octachlorinated bornane, is a persistent organic pollutant (POP) that has
garnered significant environmental interest due to its potential for long-range transport,
bioaccumulation, and toxicity. Understanding its behavior in various environmental
compartments is crucial for accurate risk assessment and the development of effective
remediation strategies. This guide synthesizes the available scientific knowledge, presents
guantitative data where available, details relevant experimental protocols, and visualizes key
environmental processes.

Physicochemical Properties

A foundational understanding of a chemical's environmental behavior begins with its
physicochemical properties. While extensive experimental data for Parlar 26 is limited, its
calculated octanol-water partition coefficient (log K_ow) provides a strong indication of its
lipophilic nature.
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Property Value Source
Molecular Formula C10H10Cls PubChem
Molecular Weight 413.8 g/mol PubChem
log K_ow (Octanol-Water
6.1 PubChem (Calculated)[1]

Partition Coefficient)

The high log K_ow value suggests a strong tendency for Parlar 26 to partition from water into
fatty tissues of organisms and to sorb to organic matter in soil and sediment. This is a key
factor driving its bioaccumulation and persistence in the environment.

Environmental Fate and Transport: A
Compartmental Analysis

The environmental journey of Parlar 26 is dictated by a complex interplay of transport and
transformation processes. Due to a significant lack of specific experimental data for Parlar 26,
this section largely draws upon data for the broader toxaphene mixture. It is crucial to
recognize that the behavior of individual congeners can vary, and these values should be
interpreted with this limitation in mind.

Persistence and Degradation

Parlar 26, like other toxaphene congeners, is highly resistant to degradation. Its persistence in
the environment is a major concern, allowing for its accumulation in various ecosystems.

Table 1: Environmental Persistence of Toxaphene

Parameter Medium Half-life (t'%%) Reference
Biodegradation Sall Up to 12 years Wikipedia[2]
) Air (reaction with 4-5 days (for vapor-
Photodegradation ) ATSDR[3]
hydroxyl radicals) phase components)
) Generally slow for
Hydrolysis Water General Knowledge

chlorinated bornanes
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Biodegradation: The microbial breakdown of toxaphene in soil is a slow process, contributing to
its long-term persistence.[2] The complex chlorinated structure of Parlar 26 makes it
recalcitrant to microbial attack.

Photolysis: In the atmosphere, vapor-phase components of toxaphene can undergo
degradation through reactions with photochemically produced hydroxyl radicals.[3] However, a
significant portion of toxaphene, including likely Parlar 26, adsorbs to particulate matter, which
can shield it from photolytic degradation and facilitate long-range atmospheric transport.[3]

Hydrolysis: As a chlorinated bornane, Parlar 26 is generally resistant to hydrolysis under
typical environmental pH conditions.

Soil Sorption and Mobility

The movement of Parlar 26 through the soil is significantly limited by its strong affinity for
organic matter.

Table 2: Soil Sorption of Toxaphene

Parameter Value Implication Reference
log K_oc (Organic Strong sorption to soil

Carbon-Water 3.0-5.0 organic matter, low ATSDR[3]
Partition Coefficient) mobility

The high log K_oc values for toxaphene indicate that it will be strongly bound to soil particles,
reducing its potential for leaching into groundwater.[3] Instead, it is more likely to remain in the
upper soil layers or be transported via soil erosion.

Bioaccumulation and Biomagnification

The lipophilic nature of Parlar 26, as indicated by its high log K_ow, drives its accumulation in
the fatty tissues of living organisms. This process, known as bioaccumulation, can lead to the
magnification of its concentration at higher trophic levels in the food web (biomagnification).

Table 3: Bioaccumulation of Toxaphene
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Parameter Value Species Reference
BCF , ,
_ _ Various aquatic
(Bioconcentration 4,200 - 60,000 ) ATSDR[3]
organisms
Factor)

These high BCF values for the toxaphene mixture highlight the significant potential for Parlar
26 to accumulate in aquatic life, posing a risk to both the organisms themselves and to
predators higher up the food chain, including humans.[3]

Experimental Protocols for Environmental Fate
Assessment

To address the data gaps for Parlar 26, standardized experimental protocols, such as those
established by the Organisation for Economic Co-operation and Development (OECD), should
be employed.

Biodegradation

o OECD 301: Ready Biodegradability: This series of screening tests assesses the potential for
rapid and complete biodegradation in an aerobic aqueous environment.[4][5][6][7][8]

o OECD 307: Aerobic and Anaerobic Transformation in Soil: This guideline evaluates the rate
and pathway of degradation in soil under both aerobic and anaerobic conditions, providing
insights into persistence in the terrestrial environment.[2][9][10][11][12]

Soil Sorption/Desorption

o OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This method
determines the soil sorption coefficient (K_d) and the organic carbon-normalized sorption
coefficient (K_oc), which are crucial for predicting the mobility of a substance in soil.[13][14]
[15][16][17]

Bioaccumulation

o OECD 305: Bioaccumulation in Fish: This guideline details the procedures for determining
the bioconcentration factor (BCF) in fish through aqueous or dietary exposure, providing a
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direct measure of a chemical's potential to accumulate in aquatic organisms.[18][19][20][21]
[22][23]

Visualizing Environmental Pathways and Processes

The following diagrams, created using the DOT language, illustrate the key environmental fate
pathways of Parlar 26 and a typical experimental workflow for its analysis.
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Environmental fate and transport pathways of Parlar 26.
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A typical experimental workflow for the analysis of Parlar 26.

Conclusion and Future Directions

Parlar 26 is a persistent and bioaccumulative toxaphene congener, and its environmental
behavior is of significant concern. While data for the overall toxaphene mixture provides a
general understanding of its fate, the lack of congener-specific experimental data for Parlar 26
represents a critical knowledge gap. Future research should prioritize conducting standardized
environmental fate studies on individual, high-priority toxaphene congeners like Parlar 26. This
will enable more accurate risk assessments and the development of more effective
environmental management strategies for these legacy pollutants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1253220?utm_src=pdf-body-img
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.benchchem.com/product/b1253220?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Parlar 26 | C10H10CI8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
. catalog.labcorp.com [catalog.labcorp.com]

. atsdr.cdc.gov [atsdr.cdc.gov]

. oecd.org [oecd.org]

. catalog.labcorp.com [catalog.labcorp.com]

. oecd.org [oecd.org]

. microbe-investigations.com [microbe-investigations.com]

. contractlaboratory.com [contractlaboratory.com]

°
(] [e0] ~ (o)) )] EaN w N -

. shop.fera.co.uk [shop.fera.co.uk]
e 10. oecd.org [oecd.org]
e 11. oecd.org [oecd.org]

e 12. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences
[situbiosciences.com]

e 13. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences
[situbiosciences.com]

e 14, catalog.labcorp.com [catalog.labcorp.com]

e 15. york.ac.uk [york.ac.uk]

e 16. oecd.org [oecd.org]

e 17. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]
e 18. catalog.labcorp.com [catalog.labcorp.com]

e 19. oecd.org [oecd.org]

e 20. shop.fera.co.uk [shop.fera.co.uk]

e 21. oecd.org [oecd.org]

e 22. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]

e 23. Bioaccumulation in fish | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

 To cite this document: BenchChem. [The Environmental Odyssey of Parlar 26: A Technical
Deep Dive]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Parlar-26
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.atsdr.cdc.gov/toxprofiles/tp94-c6.pdf
https://www.oecd.org/en/publications/1992/07/test-no-301-ready-biodegradability_g1gh2913.html
https://catalog.labcorp.com/crop-chemical/oecd-301-ready-biodegradability
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://microbe-investigations.com/oecd-301b-biodegradation-test/
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Aerobic_and_anaerobic_transformation_in_soil_test_FINAL.pdf
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.oecd.org/en/publications/2002/04/test-no-307-aerobic-and-anaerobic-transformation-in-soil_g1gh2d84.html
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://catalog.labcorp.com/crop-chemical/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method
https://www.york.ac.uk/media/environment/documents/pesticides2017/posterpresentations/A-12.pdf
https://www.oecd.org/en/publications/2000/01/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_g1gh28d1.html
https://www.ecetoc.org/technical-report-123/appendix-c-measurement-of-sorption-kd/
https://catalog.labcorp.com/crop-chemical/oecd-305-bioaccumulation-in-fish-aqueous-and-dietary-exposure
https://www.oecd.org/en/publications/2012/10/test-no-305-bioaccumulation-in-fish-aqueous-and-dietary-exposure_g1g24071.html
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Bioaccumulation_in_fish_test_FINAL.pdf
https://www.oecd.org/en/publications/test-no-305-bioaccumulation-in-fish-aqueous-and-dietary-exposure_9789264185296-en.html
https://www.ibacon.com/your-study-type/environmental-fate/bioaccumulation-and-bioconcentration/oecd-305-bioaccumulation
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696572/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696572/
https://www.benchchem.com/product/b1253220#environmental-fate-and-transport-of-parlar-26
https://www.benchchem.com/product/b1253220#environmental-fate-and-transport-of-parlar-26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1253220#environmental-fate-and-transport-of-parlar-
26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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